Cas no 1781183-19-4 (3-Bromo-4-chloro-2-fluorophenol)

• Product Name: 3-Bromo-4-chloro-2-fluorophenol
• CAS No: 1781183-19-4
• MF: C₆H₃BrClFO
• MW: 225.442823648453
• CID: 4613603
• Update Time: 2025-06-11

3-Bromo-4-chloro-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloro-2-fluorophenol
• 3-Bromo-4-chloro-2-fluorophenol

• Inchi： 1S/C6H3BrClFO/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H
• InChI Key： JQMAPPWTCOOFQB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-4-chloro-2-fluorophenol

Comprehensive Guide to 3-Bromo-4-chloro-2-fluorophenol (CAS No. 1781183-19-4): Properties, Applications, and Industry Insights

3-Bromo-4-chloro-2-fluorophenol (CAS No. 1781183-19-4) is a halogenated phenol derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its bromo, chloro, and fluoro substitutions, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₃BrClFO, and precise steric effects make it invaluable for designing advanced materials and bioactive molecules.

In recent years, the demand for halogenated phenols like 3-Bromo-4-chloro-2-fluorophenol has surged, driven by their role in developing API intermediates and crop protection agents. Researchers frequently search for "synthesis methods for bromo-chloro-fluorophenols" or "CAS 1781183-19-4 suppliers," reflecting its commercial and academic relevance. The compound’s stability under moderate conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) further enhance its utility.

From an environmental perspective, 3-Bromo-4-chloro-2-fluorophenol aligns with the growing focus on green chemistry. Innovations in catalytic processes have reduced waste generation during its production, addressing concerns about sustainable halogenation. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure purity, a critical factor for industries requiring high-grade intermediates.

The compound’s applications extend to material science, where it acts as a precursor for liquid crystals and OLED materials. Its electron-withdrawing groups optimize charge transport properties, a feature highlighted in patents for flexible electronics. With the rise of wearable technology, the demand for specialized fluorinated aromatics like 3-Bromo-4-chloro-2-fluorophenol is projected to grow.

Safety and handling protocols for CAS 1781183-19-4 emphasize standard laboratory practices, including PPE and ventilation. While not classified as hazardous under normal conditions, its halogenated nature warrants careful storage away from reactive metals. Regulatory compliance, particularly REACH and FDA guidelines, ensures its safe use in end products.

In summary, 3-Bromo-4-chloro-2-fluorophenol exemplifies the intersection of structural innovation and industrial applicability. Its role in drug discovery, agrochemicals, and advanced materials underscores its importance in modern chemistry. As research continues to explore its potential, this compound remains a cornerstone for high-value chemical synthesis.